Cas no 161981-34-6 (7,7,8,8,8-Pentafluorooctan-1-ol)

• Product Name: 7,7,8,8,8-Pentafluorooctan-1-ol
• CAS No: 161981-34-6
• MF: C₈H₁₃F₅O
• MW: 220.180240392685
• MDL: MFCD00153222
• CID: 135399
• PubChem ID: 2775949
• Update Time: 2025-04-19

7,7,8,8,8-Pentafluorooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,7,7,8,8,8-pentafluoro-
• 6-(PERFLUOROETHYL)HEXANOL
• 7,7,8,8,8-pentafluorooctan-1-ol
• 7,7,8,8,8-pentafluoro-1-octanol
• 7,7,8,8,8-pentafluor-octan-1-ol
• DAIKIN A-1260
• 7,7,8,8,8-PENTAFLUOROOCTANOL
• 6-(PENTAFLUOROETHYL)HEXAN-1-OL
• MFCD00153222
• CS-0336961
• DTXSID30379751
• FT-0620826
• FLJLPGFJTNIKPC-UHFFFAOYSA-N
• 1-Octanol, 7,7,8,8,8-pentafluoro-
• SCHEMBL879892
• MS-20446
• A810318
• 161981-34-6
• AKOS015912296
• C8H13F5O
• 7,7,8,8,8-Pentafluorooctan-1-ol

• MDL： MFCD00153222
• Inchi： 1S/C8H13F5O/c9-7(10,8(11,12)13)5-3-1-2-4-6-14/h14H,1-6H2
• InChI Key： JVIIYFXMBLZGQO-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CCCCCCO)F

Computed Properties

• Exact Mass: 220.08900
• Monoisotopic Mass: 220.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.208
• Boiling Point: 65 °C
• Flash Point: 57.5°C
• Refractive Index: 1.364
• PSA: 20.23000
• LogP: 3.12680
• Solubility: Not determined

7,7,8,8,8-Pentafluorooctan-1-ol Security Information

• Hazard Statement： Flammable
• Safety Instruction： S23
• Hazardous Material Identification：